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Raltegravir Efficacy Data and Protocols

The table below summarizes the key findings from studies on raltegravir's use in FeL'V-infected cats.

Study Focus Experimental Protocol Key Efficacy Findings Reported Side Effects

| FeLV with Mediastinal Lymphoma [1] | Subjects: 5 FeLV-positive cats with mediastinal lymphoma.

Treatment: COP chemotherapy + Raltegravir (20 mg/kg, PO, q 12 h). Assessment: Clinical response,

survival, side effects. | Clinical Response Rate: 80% (40% full remission, 40% partial remission). Average

Lifespan: 1091.2 days (max 1364, min 775). | Anorexia (60%), vomiting (40%), neutropenia (80%),

thrombocytopenia (100%), anemia (60%), azotemia (20%). | | Progressive FeLV Infection [2] | Subjects: 2

cats with natural FeLV infection. Treatment: Raltegravir (40 mg/cat, PO, q 12 h). Assessment: Proviral

DNA and viral RNA loads measured via qPCR and qRT-PCR over 32 weeks. | Case 1: Viral RNA

undetectable at 13 weeks; proviral DNA still detectable but reduced at 18 weeks. Case 2: Proviral DNA

undetectable at 32 weeks; RNA undetectable throughout. No clinical or laboratory abnormalities were

reported. | No adverse effects or laboratory abnormalities detected. |

Comparison with Other Antiviral Alternatives
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Raltegravir belongs to the integrase inhibitor class. The table below compares it with other classes of
antivirals studied for feline retroviruses, primarily FIV, as detailed in a review article [3]. Direct comparative

efficacy data for FeLV is scarce.

Reported Efficacy &

Example . .
Drug Class Druas Mechanism of Action Notes (Based on FIV
g studies)
Integrase Raltegravir Blocks the integrase enzyme, preventing See data tables above
Inhibitors the viral DNA from integrating into the host  for FeLV-specific results.

genome [4].

| Nucleoside Analogue Reverse Transcriptase Inhibitors (NRTIs) | Zidovudine (AZT) | Incorporates into
the growing viral DNA chain, causing premature chain termination during reverse transcription [3]. | In Vivo
Efficacy: Reduces plasma viral load, improves stomatitis and neurological signs in FIV-infected cats. Side
Effects: Non-regenerative anemia is common; requires regular blood monitoring [3]. | | | Stavudine (d4T) |
Same as above [3]. | In Vitro Efficacy: Active against FIV. In Vivo Data: No published in vivo studies in
cats [3]. | | | Lamivudine (3TC) | Same as above [3]. | In Vitro Efficacy: Active against FIV; shows synergy
with AZT. In Vive Data: High-dose combination with AZT showed no efficacy in chronically FIV-infected

cats and caused severe side effects [3]. |

Experimental Workflow and Mechanism of Action

To help visualize how raltegravir works and how its efficacy is tested, the following diagrams outline the

viral lifecycle and a standard experimental protocol.
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FelLV Replication Cycle and Raltegravir Mechanism
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FeLV Raltegravir Study Workflow
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Key Insights for Researchers

e Sample Type is Critical for Diagnosis: When conducting FeLV research, the sample type used for
testing can influence sensitivity. One study strongly suggests that using anticoagulated whole blood
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for p27 antigen testing (e.g., with a SNAP test) is more sensitive for identifying infected cats
compared to plasma or serum [5].

e Consider the FeLV Infection Course: The prognosis and potential response to treatment may be
linked to the stage of infection. Cats classified as "low positive" (low antigen levels and proviral DNA
loads) have been shown to have significantly longer survival times than "high positive" cats, who are
at greater risk for early mortality [5]. Stratifying study subjects based on these markers may provide
clearer efficacy data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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